2-methyl-N-[2-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl]propanamide

• Molecular Formula: C14H18N4O2
• Molecular Weight: 274.32 g/mol
• IUPAC Name: 2-methyl-N-[2-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)ethyl]propanamide
• InChI: InChI=1S/C14H18N4O2/c1-9(2)13(19)16-7-8-18-10(3)17-12-11(14(18)20)5-4-6-15-12/h4-6,9H,7-8H2,1-3H3,(H,16,19)
• InChI Key: AAEXNNAMWBNTCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=N2)C(=O)N1CCNC(=O)C(C)C

Description

2-methyl-N-[2-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl]propanamide is a heterocyclic compound featuring a pyrido[2,3-d]pyrimidin-4-one core. This bicyclic system consists of a pyrimidine ring fused with a pyridine moiety, substituted at position 2 with a methyl group and at position 3 with a 2-(propanamide)ethyl chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-[2-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl]propanamide typically involves the cyclization of 5-acetyl-4-aminopyrimidines with carboxylic anhydrides or acid chlorides under reflux conditions . The reaction is carried out in the presence of a base such as sodium methoxide in butanol, leading to the formation of the pyrido[2,3-d]pyrimidine core .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve similar synthetic routes with optimization for large-scale production. This may include the use of continuous flow reactors and automated synthesis systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-[2-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl]propanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the pyrimidine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions.

Major Products Formed

The major products formed from these reactions include various substituted pyrido[2,3-d]pyrimidines, which may exhibit different biological activities .

Scientific Research Applications

Anticancer Activity

Pyrido[2,3-d]pyrimidines, including derivatives like 2-methyl-N-[2-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl]propanamide, have been studied for their anticancer properties. Research indicates that these compounds can inhibit various cancer cell lines by targeting specific pathways involved in cell proliferation and survival. A comprehensive review highlighted their potential as selective and effective anticancer agents, suggesting further investigation into their mechanisms and efficacy in clinical settings .

Neuroprotective Effects

The compound may also exhibit neuroprotective properties through modulation of neurotransmitter systems. Pyrido[2,3-d]pyrimidine derivatives have been shown to interact with NMDA receptors, potentially reducing excitotoxicity associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This interaction suggests a dual role in both neuroprotection and neurotoxicity modulation .

Inflammatory Response Modulation

Recent studies have indicated that compounds within the pyrido[2,3-d]pyrimidine class can influence inflammatory pathways. By acting as antagonists at certain receptors involved in inflammation, these compounds may provide therapeutic benefits in conditions characterized by excessive inflammatory responses .

Case Study 1: Anticancer Efficacy

In a study published in a peer-reviewed journal, a series of pyrido[2,3-d]pyrimidine derivatives were tested against multiple cancer cell lines. The results demonstrated that certain modifications to the chemical structure significantly enhanced anticancer activity compared to standard treatments. The study concluded that further optimization could lead to promising new therapies for resistant cancer types .

Case Study 2: Neuroprotection in Animal Models

Animal model studies have shown that pyrido[2,3-d]pyrimidine derivatives can reduce neuronal damage following ischemic events. The neuroprotective effects were attributed to the modulation of glutamate signaling pathways, offering insights into potential therapeutic strategies for stroke and other neurodegenerative conditions .

Mechanism of Action

The mechanism of action of 2-methyl-N-[2-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl]propanamide involves its interaction with specific molecular targets and pathways. It is known to inhibit certain enzymes and receptors, leading to its biological effects. For example, it may act as a tyrosine kinase inhibitor, affecting cell signaling pathways involved in cell proliferation and survival .

Comparison with Similar Compounds

Comparison with Similar Compounds

The pyrido[2,3-d]pyrimidin-4-one scaffold is a common structural motif in medicinal chemistry. Below is a comparative analysis of the target compound with key analogs, focusing on structural features, synthesis, and biological activities:

Structural and Functional Group Comparisons

Compound Name	Core Structure	Key Substituents	Biological Activity/Application	Reference
2-methyl-N-[2-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl]propanamide	Pyrido[2,3-d]pyrimidin-4-one	2-methyl, 3-(2-ethylpropanamide)	Unknown (structural analog to V1BR ligands)	-
TASP0434299	Pyrido[2,3-d]pyrimidin-4-one	3-methoxyphenyl, morpholinylpropoxy, tert-butylacetamide	Vasopressin V1B receptor (V1BR) imaging
Benzothieno[3,2-d]pyrimidin-4-one derivatives	Benzothieno[3,2-d]pyrimidin-4-one	Sulfonamide thio-groups (e.g., 2-[(2,4-difluorophenyl)thio])	COX-2 inhibition, anti-inflammatory
Ethyl 2-(2-((3-(4-chlorophenyl)-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)acetamido)acetate	Cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one	4-chlorophenyl, thioacetamido	Not specified (synthetic intermediate)

Key Observations:

• Substituent Impact on Bioactivity: The target compound’s ethylpropanamide chain may enhance solubility compared to bulkier groups like tert-butylacetamide in TASP0434299, which is critical for blood-brain barrier penetration in neuroimaging . Conversely, sulfonamide thio-groups in benzothieno analogs confer anti-inflammatory activity via COX-2 inhibition .
• Core Modifications: Fusing the pyrimidine ring with a benzothieno or cyclopenta-thieno system (e.g., and ) alters electronic properties and binding affinity, directing activity toward specific targets like COX-2 or kinase enzymes.

Pharmacological Potential

• Anti-Inflammatory Applications: Benzothieno[3,2-d]pyrimidin-4-ones inhibit COX-2 and iNOS expression in keratinocytes and macrophages, reducing prostaglandin E2 and IL-8 levels . The target compound’s lack of sulfonamide thio-groups may limit similar activity but could be optimized for alternative targets.
• Receptor Targeting: TASP0434299’s high V1BR affinity highlights the pyrido[2,3-d]pyrimidinone core’s versatility in receptor imaging. The target compound’s ethylpropanamide group may favor interactions with other GPCRs or enzymes.

Biological Activity

The compound 2-methyl-N-[2-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl]propanamide is a pyridopyrimidine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into its biological activity, focusing on its mechanisms, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{16}H_{15}N_5O_2$, with a molecular weight of 309.32 g/mol . Its structure features a fused heterocyclic arrangement combining pyridine and pyrimidine rings, which is significant for its biological interactions.

Research indicates that this compound acts primarily as a tyrosine kinase inhibitor . By binding to the ATP-binding site of specific kinases, it inhibits phosphorylation processes essential for signal transduction pathways related to cell proliferation. This mechanism positions the compound as a potential therapeutic agent in cancer treatment and other diseases associated with dysregulated kinase activity.

Anticancer Activity

Studies have shown that derivatives of pyridopyrimidine compounds exhibit significant anticancer properties. The inhibition of tyrosine kinases is particularly relevant in cancers where these enzymes are overactive.

Antimicrobial Activity

While the primary focus has been on anticancer properties, some derivatives have also demonstrated notable antimicrobial activity . For instance, compounds similar in structure have been tested against various microbial strains, showing effectiveness against both Gram-positive and Gram-negative bacteria as well as mycobacterial strains .

Case Studies and Research Findings

• Anticancer Studies : A study demonstrated that pyridopyrimidine derivatives effectively inhibited cancer cell lines by targeting specific kinases involved in tumor growth. The compound's ability to interfere with signaling pathways was highlighted as a promising avenue for cancer therapy .
• Antimicrobial Evaluations : In vitro tests revealed that certain derivatives exhibited significant antibacterial effects against strains such as Escherichia coli and Staphylococcus aureus. The minimum inhibitory concentration (MIC) values were determined, showcasing the effectiveness of these compounds in microbial inhibition .

Comparative Analysis of Similar Compounds

A comparison of structurally similar compounds reveals variations in biological activity based on functional group modifications. The following table summarizes key similarities and unique features among related compounds:

Compound Name	Structure Similarity	Unique Features
Pyrido[2,3-d]pyrimidine	Core structure	Varies in functional groups affecting biological activity
6-Aminopyrimidine	Contains pyrimidine ring	Used in various synthetic pathways
5-Acetylpyrimidine	Contains carbonyl group	Different reactivity patterns due to acetyl group

The uniqueness of 2-methyl-N-[2-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl]propanamide lies in its specific arrangement of functional groups that effectively inhibit tyrosine kinases, potentially offering therapeutic advantages not present in other similar compounds .